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Compound of Interest

Compound Name: LY487379 hydrochloride

Cat. No.: B584831 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
LY487379 hydrochloride is a potent and selective positive allosteric modulator (PAM) of the

metabotropic glutamate receptor 2 (mGlu2).[1][2] As a research tool, it is crucial for

investigating the therapeutic potential of mGlu2 modulation in various central nervous system

disorders. This technical guide provides a comprehensive overview of the physicochemical

properties of LY487379 hydrochloride, detailed experimental protocols for their determination,

and a visualization of its relevant signaling pathway.

Physicochemical Data
A summary of the key physicochemical properties of LY487379 hydrochloride is presented in

the table below. This information is essential for its handling, formulation, and interpretation in

experimental settings.
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Property Value Source

Molecular Formula C₂₁H₁₉F₃N₂O₄S·HCl [3]

Molecular Weight 488.91 g/mol [3]

Solubility
- 100 mM in DMSO- 50 mM in

ethanol
[3]

pKa (estimated) 5.9 [4]

cLogP (estimated) 4.2 [4]

CAS Number 353229-59-1 [3]

Note: The pKa and cLogP values are estimated based on a similar compound from the same

chemical series and should be considered as approximate values.

Experimental Protocols
The following sections detail the generalized experimental methodologies for determining the

key physicochemical properties of a compound like LY487379 hydrochloride.

Determination of Melting Point
The melting point of a solid compound is a critical indicator of its purity.

Methodology: Capillary Melting Point Method

Sample Preparation: A small, finely powdered sample of LY487379 hydrochloride is packed

into a capillary tube to a height of 2-3 mm.

Apparatus: A calibrated melting point apparatus is used.

Procedure:

The capillary tube is placed in the heating block of the apparatus.

The sample is heated at a steady rate (e.g., 10°C/minute) to determine an approximate

melting range.
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A second, fresh sample is then heated slowly (1-2°C/minute) starting from a temperature

approximately 20°C below the estimated melting point.

The temperature at which the first drop of liquid appears and the temperature at which the

entire sample becomes liquid are recorded as the melting range.

Determination of pKa
The pKa, or acid dissociation constant, is a measure of the strength of an acid in solution.

Methodology: Potentiometric Titration

Solution Preparation: A precise weight of LY487379 hydrochloride is dissolved in a suitable

solvent, typically a mixture of water and an organic co-solvent, to a known concentration.

Apparatus: A calibrated pH meter with a suitable electrode and an automated titrator are

used.

Procedure:

The solution of the compound is titrated with a standardized solution of a strong base

(e.g., NaOH).

The pH of the solution is measured after each addition of the titrant.

A titration curve is generated by plotting the pH versus the volume of titrant added.

The pKa is determined from the half-equivalence point of the titration curve, where half of

the compound has been neutralized.

Determination of logP (Octanol-Water Partition
Coefficient)
The logP value represents the lipophilicity of a compound and is a key predictor of its

pharmacokinetic properties.

Methodology: Shake-Flask Method
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System Preparation: A biphasic system of n-octanol and water is prepared and mutually

saturated.

Procedure:

A known amount of LY487379 hydrochloride is dissolved in one of the phases (typically

the one in which it is more soluble).

The solution is then added to the other phase in a separatory funnel.

The mixture is shaken vigorously for a set period to allow for partitioning of the compound

between the two phases.

The mixture is then allowed to stand until the two phases have completely separated.

Analysis:

The concentration of the compound in each phase is determined using a suitable

analytical technique, such as High-Performance Liquid Chromatography (HPLC) with UV

detection.

The partition coefficient (P) is calculated as the ratio of the concentration in the n-octanol

phase to the concentration in the aqueous phase.

The logP is the logarithm of the partition coefficient.

Signaling Pathway and Experimental Workflow
mGlu2 Receptor Signaling Pathway
LY487379 hydrochloride acts as a positive allosteric modulator of the mGlu2 receptor. This

means it does not activate the receptor directly but enhances the receptor's response to its

endogenous ligand, glutamate. The mGlu2 receptor is a G-protein coupled receptor (GPCR)

that couples to the Gαi/o subunit.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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